Cas no 2044797-01-3 (3-(aminomethyl)-4-methylphenol hydrochloride)

• Product Name: 3-(aminomethyl)-4-methylphenol hydrochloride
• CAS No: 2044797-01-3
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD30476327
• CID: 4634592
• PubChem ID: 126796935
• Update Time: 2025-06-23

3-(aminomethyl)-4-methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-methylphenol hydrochloride

• MDL： MFCD30476327
• Inchi： 1S/C8H11NO.ClH/c1-6-2-3-8(10)4-7(6)5-9;/h2-4,10H,5,9H2,1H3;1H
• InChI Key： ZTRZEZBMFBNABK-UHFFFAOYSA-N
• SMILES： C(C1C=C(O)C=CC=1C)N.Cl

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-4-methylphenol hydrochloride

Introduction to 3-(aminomethyl)-4-methylphenol hydrochloride (CAS No. 2044797-01-3)

3-(aminomethyl)-4-methylphenol hydrochloride, identified by its CAS number 2044797-01-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its versatile applications in medicinal chemistry and potential therapeutic benefits. The structural features of 3-(aminomethyl)-4-methylphenol hydrochloride make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting inflammatory and oxidative stress-related pathways.

The molecular structure of 3-(aminomethyl)-4-methylphenol hydrochloride consists of a phenolic ring substituted with an amino methyl group at the 3-position and a methyl group at the 4-position, further stabilized by the hydrochloride salt form. This configuration imparts unique chemical properties that facilitate its role in drug development. The presence of both an amino group and a hydroxyl group on the aromatic ring enhances its reactivity, making it a useful building block for further functionalization.

In recent years, 3-(aminomethyl)-4-methylphenol hydrochloride has been extensively studied for its potential applications in the treatment of various diseases, particularly those associated with chronic inflammation and oxidative damage. Research has highlighted its role as a precursor in the synthesis of novel anti-inflammatory agents. The compound's ability to modulate key inflammatory pathways has been demonstrated in preclinical studies, suggesting its promise as a therapeutic candidate.

One of the most compelling aspects of 3-(aminomethyl)-4-methylphenol hydrochloride is its interaction with reactive oxygen species (ROS) and nitrogen species (RNS). Studies have shown that this compound can act as a scavenger for these species, thereby mitigating oxidative stress. This property is particularly relevant in conditions such as neurodegenerative diseases, where oxidative damage plays a significant role in disease progression. The ability of 3-(aminomethyl)-4-methylphenol hydrochloride to neutralize ROS and RNS makes it a promising candidate for developing neuroprotective therapies.

Furthermore, the compound has been investigated for its potential antimicrobial properties. The phenolic moiety is known to exhibit antibacterial and antifungal activities, making 3-(aminomethyl)-4-methylphenol hydrochloride a candidate for applications in antimicrobial drug development. Research has demonstrated that derivatives of this compound can inhibit the growth of various pathogenic microorganisms, offering a new avenue for combating antibiotic-resistant strains.

The synthesis of 3-(aminomethyl)-4-methylphenol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of an aromatic precursor, followed by the introduction of the amino methyl group and subsequent salt formation with hydrochloric acid. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards.

Recent advancements in computational chemistry have also contributed to the understanding of 3-(aminomethyl)-4-methylphenol hydrochloride's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the efficacy and selectivity of potential drug candidates before experimental validation.

The pharmacokinetic properties of 3-(aminomethyl)-4-methylphenol hydrochloride are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The compound's solubility and stability under physiological conditions are critical factors that influence its bioavailability and therapeutic efficacy. Optimizing these properties through structural modifications is essential for developing a viable drug candidate.

In conclusion, 3-(aminomethyl)-4-methylphenol hydrochloride (CAS No. 2044797-01-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate in drug development. Ongoing research continues to uncover new applications for this compound, particularly in addressing chronic inflammatory diseases and oxidative stress-related conditions. As our understanding of its pharmacological properties grows, so too does its potential as a therapeutic agent.